molecular formula C17H22N4O2S B2537009 4-(propan-2-yloxy)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide CAS No. 2034303-52-9

4-(propan-2-yloxy)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide

Cat. No. B2537009
CAS RN: 2034303-52-9
M. Wt: 346.45
InChI Key: MLBLUGCCUVQXSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(propan-2-yloxy)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide” is a complex organic molecule. It contains several functional groups, including a propan-2-yloxy group , a thiadiazol group , and a benzamide group.


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide group suggests a planar structure around this part of the molecule. The thiadiazol group is a heterocyclic compound that contains sulfur and nitrogen .

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis and Anti-Arrhythmic Activity : Research has demonstrated the synthesis of piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, showcasing significant anti-arrhythmic activity. The chemical processes involved cyclization and reaction with hydrazonoyl chlorides, underlining the versatility of thiadiazole derivatives in medicinal chemistry (Abdel‐Aziz et al., 2009).

  • Antileishmanial Activity : Novel 5-(5-nitrofuran-2-y1)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents have been synthesized and shown potent antileishmanial activity. These findings highlight the potential therapeutic applications of thiadiazole derivatives against Leishmania major, a significant concern in tropical regions (Tahghighi et al., 2011).

  • Anti-Fatigue Effects : The synthesis of benzamide derivatives, such as 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine, and their crystal structures have been investigated for potential anti-fatigue effects. This research suggests a new avenue for the development of fatigue-combating pharmaceuticals (Wu et al., 2014).

  • Antimicrobial and Antituberculosis Properties : Synthesis and SAR, In-Silico appraisal, and antimicrobial studies of substituted 2-aminobenzothiazoles derivatives have shown promising activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains. This illustrates the broad-spectrum potential of thiadiazole compounds in combating resistant bacterial infections (Anuse et al., 2019).

  • Surfactant Synthesis and Microbiological Activities : Novel thiadiazolyl piperidine, piperazine, and imidazole derivatives have been synthesized from biologically active stearic acid, showcasing antimicrobial activities and potential as nonionic surfactants. This research underscores the dual utility of thiadiazole derivatives in both pharmacological and industrial applications (Abdelmajeid et al., 2017).

properties

IUPAC Name

4-propan-2-yloxy-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N4O2S/c1-12(2)23-15-5-3-13(4-6-15)17(22)19-14-7-9-21(10-8-14)16-11-18-24-20-16/h3-6,11-12,14H,7-10H2,1-2H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MLBLUGCCUVQXSY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=CC=C(C=C1)C(=O)NC2CCN(CC2)C3=NSN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(propan-2-yloxy)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.